Cas no 1448060-30-7 (1-(2-chlorophenyl)-3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylurea)

• Product Name: 1-(2-chlorophenyl)-3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylurea
• CAS No: 1448060-30-7
• MF: C₁₇H₂₀ClN₅O
• MW: 345.826601982117
• CID: 6206069
• PubChem ID: 71807358
• Update Time: 2025-07-09

1-(2-chlorophenyl)-3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylurea Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylurea
• 1-(2-CHLOROPHENYL)-3-[4,6-DIMETHYL-2-(PYRROLIDIN-1-YL)PYRIMIDIN-5-YL]UREA
• AKOS024560672
• 1-(2-chlorophenyl)-3-(4,6-dimethyl-2-pyrrolidin-1-ylpyrimidin-5-yl)urea
• CHEMBL4969974
• F6438-0356
• 1-(2-chlorophenyl)-3-(4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-yl)urea
• 1448060-30-7

• Inchi： 1S/C17H20ClN5O/c1-11-15(12(2)20-16(19-11)23-9-5-6-10-23)22-17(24)21-14-8-4-3-7-13(14)18/h3-4,7-8H,5-6,9-10H2,1-2H3,(H2,21,22,24)
• InChI Key： RMYINJBUNYVSFB-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1NC(NC1C(C)=NC(=NC=1C)N1CCCC1)=O

Computed Properties

• Exact Mass: 345.1356380g/mol
• Monoisotopic Mass: 345.1356380g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 419
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 70.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas

Additional information on 1-(2-chlorophenyl)-3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylurea

Comprehensive Overview of 1-(2-chlorophenyl)-3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylurea (CAS No. 1448060-30-7)

The compound 1-(2-chlorophenyl)-3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylurea (CAS No. 1448060-30-7) is a specialized pyrimidine-derived urea derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a chlorophenyl group and a pyrrolidine ring, makes it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its potential applications as a kinase inhibitor or enzyme modulator, given its structural similarity to other bioactive pyrimidine compounds.

In recent years, the demand for heterocyclic compounds like 1-(2-chlorophenyl)-3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylurea has surged due to their role in designing targeted therapies. This compound's CAS No. 1448060-30-7 is frequently searched in academic databases and patent filings, reflecting its relevance in medicinal chemistry. Its chlorophenyl moiety enhances lipophilicity, potentially improving cell membrane permeability—a critical factor in drug bioavailability optimization.

The synthesis of 1-(2-chlorophenyl)-3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylurea typically involves multi-step reactions, including pyrimidine core formation followed by urea linkage. Its dimethyl substitutions contribute to steric stability, while the pyrrolidin-1-yl group may influence binding affinity to biological targets. These features align with current trends in fragment-based drug design, where modular structures are prioritized for high-throughput screening.

From an industrial perspective, CAS No. 1448060-30-7 is often discussed in contexts like intellectual property protection and green chemistry synthesis routes. Environmental concerns have driven interest in catalytic methods to produce such compounds with reduced waste. Additionally, its structure-activity relationship (SAR) profiles are analyzed using computational tools like molecular docking, addressing the growing demand for AI-assisted drug discovery solutions.

Safety and regulatory aspects of 1-(2-chlorophenyl)-3-4,6-dimethyl-2-(pyrrolidin-1-yl)pyrimidin-5-ylurea adhere to standard laboratory chemical protocols. While not classified as hazardous under major regulatory frameworks, proper handling guidelines emphasize its use in controlled environments. This aligns with broader industry shifts toward sustainable lab practices and REACH compliance—topics frequently queried in chemical regulatory forums.

Future research directions for CAS No. 1448060-30-7 may explore its utility in combination therapies or as a scaffold for covalent inhibitors. The integration of machine learning in compound optimization further elevates its potential, resonating with searches for next-generation pharmaceuticals. As the scientific community continues to investigate its mechanisms, this compound exemplifies the intersection of traditional synthesis and cutting-edge biotechnology.